Cas no 51442-60-5 (methyl (12S,13aS,13bS)-13a-ethyl-12-hydroxy-2,3,5,6,12,13,13a,13b-octahydro-1H-indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine-12-carboxylate 4-oxide)

methyl (12S,13aS,13bS)-13a-ethyl-12-hydroxy-2,3,5,6,12,13,13a,13b-octahydro-1H-indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine-12-carboxylate 4-oxide structure
51442-60-5 structure
Product Name:methyl (12S,13aS,13bS)-13a-ethyl-12-hydroxy-2,3,5,6,12,13,13a,13b-octahydro-1H-indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine-12-carboxylate 4-oxide
CAS No:51442-60-5
MF:C21H26N2O4
MW:370.442145824432
CID:1575075
PubChem ID:3039951
Update Time:2025-04-21

methyl (12S,13aS,13bS)-13a-ethyl-12-hydroxy-2,3,5,6,12,13,13a,13b-octahydro-1H-indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine-12-carboxylate 4-oxide Chemical and Physical Properties

Names and Identifiers

    • methyl (12S,13aS,13bS)-13a-ethyl-12-hydroxy-2,3,5,6,12,13,13a,13b-octahydro-1H-indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine-12-carboxylate 4-oxide
    • N-Oxyde de Vincamine [French]
    • CHEMBL1164480
    • Eburnamenine-14-carboxylic acid, 14,15-dihydro-14-hydroxy-, methyl ester, 4-oxide, (3-alpha,14-beta,16-alpha)-
    • Methyl 13a-ethyl-12-hydroxy-4-oxo-1,2,3,4,5,6,12,13,13a,13b-decahydro-4lambda~5~-indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine-12-carboxylate
    • 1H-Indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine, eburnamenine-14-carboxylic acid deriv.; Vincamine N-oxide; Eburnamenine-14-carboxylic acid, 14,15-dihydro-14-hydroxy-, methyl ester, 4-oxide, (3alpha,14beta,16alpha)- (9CI)
    • DTXSID70965758
    • BDBM50321285
    • Vincamine N-oxide
    • N-Oxyde de Vincamine
    • Alpneumine G
    • 51442-60-5
    • Eburnamenine-14-carboxylic acid, 14,15-dihydro-14-hydroxy-, methyl ester, 4-oxide, (3alpha,14beta,16alpha)- (9CI)
    • Inchi: 1S/C21H26N2O4/c1-3-20-10-6-11-23(26)12-9-15-14-7-4-5-8-16(14)22(17(15)18(20)23)21(25,13-20)19(24)27-2/h4-5,7-8,18,25H,3,6,9-13H2,1-2H3/t18-,20+,21+,23?/m1/s1
    • InChI Key: YMNSBLFXXIFOLR-IMWDKWLZSA-N
    • SMILES: [O-][N+]12CCC3C4C=CC=CC=4N4[C@@](C(=O)OC)(C[C@](CC)(CCC1)[C@H]2C4=3)O

Computed Properties

  • Exact Mass: 372.20504
  • Monoisotopic Mass: 370.189257
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 644
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.5
  • XLogP3: 2.3

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 72.83
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